N-(3-acetamido-4-methoxyphenyl)benzamide

• IUPAC Name: N-(3-acetamido-4-methoxyphenyl)benzamide
• InChI: InChI=1S/C16H16N2O3/c1-11(19)17-14-10-13(8-9-15(14)21-2)18-16(20)12-6-4-3-5-7-12/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: LCAFSZNOYYPHBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2)OC
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-(3-acetamido-4-methoxyphenyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of an acetamido group and a methoxy group attached to a phenyl ring, which is further connected to a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-acetamido-4-methoxyphenyl)benzamide typically involves the condensation of 3-acetamido-4-methoxyaniline with benzoyl chloride. The reaction is carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can further improve the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3-acetamido-4-methoxyphenyl)benzamide can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The benzamide moiety can be reduced to form the corresponding amine.

Substitution: The acetamido group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable catalyst or under basic conditions.

Major Products Formed

Oxidation: Formation of N-(3-hydroxy-4-methoxyphenyl)benzamide.

Reduction: Formation of N-(3-acetamido-4-methoxyphenyl)benzylamine.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-(3-acetamido-4-methoxyphenyl)benzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It serves as a probe to study enzyme-substrate interactions and protein-ligand binding.

Medicine: It has potential therapeutic applications due to its ability to modulate biological pathways.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(3-acetamido-4-methoxyphenyl)benzamide involves its interaction with specific molecular targets such as enzymes or receptors. The acetamido and methoxy groups play a crucial role in binding to the active site of the target molecule, thereby modulating its activity. The benzamide moiety can also participate in hydrogen bonding and hydrophobic interactions, further stabilizing the compound-target complex.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)benzamide
• N-(3-acetamido-4-hydroxyphenyl)benzamide
• N-(3-acetamido-4-methylphenyl)benzamide

Uniqueness

N-(3-acetamido-4-methoxyphenyl)benzamide is unique due to the presence of both acetamido and methoxy groups, which confer distinct chemical and biological properties. The combination of these functional groups allows for specific interactions with molecular targets, making it a valuable compound for various applications.